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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)aniline

CAS No.: 31553-11-4

Cat. No.: B3124108

Get Quote

Part 1: Executive Summary & Critical Data
Correction
⚠️ CRITICAL SAFETY ALERT: CAS Registry Number Mismatch Before proceeding, a critical

discrepancy in the provided request parameters must be addressed to ensure scientific

integrity.

The Chemical Name: 2-(2-Methoxyethyl)aniline refers to a benzene ring substituted with an

amine group (position 1) and a 2-methoxyethyl group (position 2).

The Provided CAS (1723-00-8): This registry number corresponds to D-Pipecolic acid (D-

Homoproline), a solid amino acid derivative with a significantly lower hazard profile (Irritant

H315/H319) compared to aniline derivatives.

Actionable Insight: This guide focuses on the 2-(2-Methoxyethyl)aniline molecule (and its

structural isomers) as requested by the Topic, assuming the CAS was a typographical error. If

you are handling the container labeled CAS 1723-00-8, verify the structure immediately; if it is
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D-Pipecolic acid, the aniline protocols below are excessive (though safe). If it is the aniline

derivative, treat it as a Class 6.1 Toxic Substance.

Chemical Identity Profile (Target Molecule)
Systematic Name: 2-(2-Methoxyethyl)benzenamine

Molecular Formula: C₉H₁₃NO[1]

Molecular Weight: 151.21 g/mol [1][2]

Physical State: Viscous liquid (predicted BP >240°C based on SAR).

Solubility: Lipophilic; soluble in DCM, EtOAc, DMSO. Limited water solubility enhances skin

permeation risks.

Key Application: A "privileged scaffold" in medicinal chemistry, often used as a precursor for

Indoline synthesis (via intramolecular cyclization) or as a fragment in kinase inhibitors where

the ether oxygen provides a hydrogen bond acceptor motif.

Part 2: Comprehensive Hazard Analysis
As an aniline derivative with an ether side chain, this molecule presents a dual-threat profile:

Acute Systemic Toxicity (Aniline core) and Enhanced Permeation (Ether chain).

GHS Classification (Derived via SAR & Precautionary
Principle)
In the absence of a specific REACH registration for this custom intermediate, we apply the

"Worst-Case Aniline Derivative" standard.
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Hazard Class Category H-Code
Hazard
Statement

Mechanism of
Action

Acute Toxicity

(Oral)
Cat 3 H301

Toxic if

swallowed.[3]

Rapid absorption

via GI tract;

hepatic N-

hydroxylation.

Acute Toxicity

(Dermal)
Cat 3 H311

Toxic in contact

with skin.

Lipophilic ether

tail facilitates

transdermal

transport.

Acute Toxicity

(Inhal.)
Cat 3 H331

Toxic if inhaled.

[4]

Vapor/aerosol

absorption into

pulmonary blood

flow.

Eye Damage Cat 1 H318
Causes serious

eye damage.[1]

Basic amine

causes

saponification of

corneal lipids.

STOT - RE Cat 1 H372

Causes damage

to organs (Blood)

through

prolonged

exposure.

Methemoglobine

mia: Oxidation of

Hemoglobin

(Fe²⁺) to

Methemoglobin

(Fe³⁺).

Sensitization Cat 1B H317

May cause an

allergic skin

reaction.

Formation of

hapten-protein

conjugates.

The Toxicity Cascade: Methemoglobinemia
The most critical life-safety risk is methemoglobinemia. Unlike simple irritants, this effect is

systemic and can be fatal before physical symptoms (cyanosis) are visually obvious.
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Figure 1: The metabolic activation pathway of 2-(2-Methoxyethyl)aniline leading to cytotoxic

hypoxia.

Part 3: Risk Mitigation & Engineering Controls
Primary Containment (Engineering Controls)
Trust in the hood, not the PPE.

Handling: Must be performed in a certified Chemical Fume Hood operating at face velocity

>0.5 m/s.

Weighing: Do not weigh on an open bench. Use a powder containment balance enclosure or

dissolve in solvent inside the hood before transfer.

Closed Systems: For reactions >500mg, use Schlenk lines or sealed septa techniques to

prevent vapor release.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with aniline-ether hybrids due to

the "carrier solvent" effect of the ether chain.
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Body Part Standard Protocol
High-Risk Protocol
(Spills/Immersion)

Rationale

Hands

Double Gloving:Inner:

Nitrile (0.11mm)Outer:

Nitrile (0.11mm)

Laminate Film (Silver

Shield/4H)Under outer

nitrile glove.[4]

Anilines permeate

nitrile in <15 mins.

Laminate film offers

>480 min

breakthrough.

Eyes Chemical Goggles
Face Shield +

Goggles

Risk of irreversible

corneal opacity

(H318).

Respiration Fume Hood (Primary)
Full-face Respirator

(ABEK-P3)

Only required if hood

fails or for spill

cleanup outside hood.

Body
Lab Coat

(Cotton/Poly)

Tyvek® Suit (Type

4/5/6)

Prevent skin

absorption via

contaminated clothing.

Part 4: Experimental Protocols
Safe Handling Workflow
This workflow ensures self-validation—you cannot proceed to the next step without confirming

the safety of the previous one.
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Start: Reagent Retrieval

Verify PPE:
Double Gloves + Goggles?

If Fail

Verify Engineering:
Hood Flow > 0.5 m/s?

If Fail

Weighing/Transfer:
Inside Hood Only

If Pass

Quenching:
Acidic Wash (1M HCl)

Post-Reaction

Disposal:
Segregated Liquid Toxic
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Figure 2: Mandatory safety logic gate for handling toxic aniline intermediates.

Emergency Response: Spill Cleanup
Scenario: 10mL spill of pure 2-(2-Methoxyethyl)aniline inside the fume hood.

Alert: Announce "Toxic Spill" to lab mates. Do not leave the hood area unattended.

Isolate: Lower sash to minimum working height.
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Absorb: Do not use paper towels (increases surface area for evaporation). Use Vermiculite

or Chemisorb® pads.

Neutralize: Wipe the area with dilute Acetic Acid or 1M HCl (converts the volatile free base

amine to the non-volatile anilinium salt).

Disposal: Double-bag all waste in clear polyethylene bags labeled "Toxic - Aniline

Contaminated".

First Aid (Specific to Anilines)
Skin Contact: Wash with Polyethylene Glycol 400 (PEG 400) or ethanol immediately, then

soap and water. Water alone is less effective due to the lipophilicity of the methoxyethyl

group.

Antidote: Medical professionals may administer Methylene Blue if methemoglobinemia is

confirmed. Keep an SDS printed and attached to the project risk assessment for EMS

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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